N-((1-cyclohexyl-1H-tetrazol-5-yl)methyl)-2-phenylacetamide

• IUPAC Name: N-[(1-cyclohexyltetrazol-5-yl)methyl]-2-phenylacetamide
• InChI: InChI=1S/C16H21N5O/c22-16(11-13-7-3-1-4-8-13)17-12-15-18-19-20-21(15)14-9-5-2-6-10-14/h1,3-4,7-8,14H,2,5-6,9-12H2,(H,17,22)
• InChI Key: MBJLKIOTWLMGPH-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)N2C(=NN=N2)CNC(=O)CC3=CC=CC=C3
• Molecular Formula: C16H21N5O
• Molecular Weight: 299.37 g/mol

Description

The synthesis and study of tetrazole derivatives, including compounds like N-((1-cyclohexyl-1H-tetrazol-5-yl)methyl)-2-phenylacetamide, are of significant interest in medicinal chemistry due to their potential biological activities. These compounds are known for their versatility in chemical reactions and properties, which allows for the exploration of new pharmacological targets.

Synthesis Analysis

The synthesis of similar compounds typically involves the formation of tetrazole rings followed by the attachment of various substituents to explore different biological activities. For instance, the synthesis of N-[(dimethylamino)methylidene]-4-[1-(4-nitrophenyl)-1H-tetrazol-5-yl]benzenesulfonamide provides insights into the approach for incorporating tetrazole rings and phenyl groups into a compound (Al-Hourani et al., 2016).